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Compound of Interest

Compound Name: MRS2693 trisodium

Cat. No.: B13838666

An In-depth Overview of the Selective P2Y6 Receptor Agonist

Abstract

MRS2693 trisodium is a potent and selective agonist for the P2Y6 purinergic receptor, a G
protein-coupled receptor (GPCR) implicated in a variety of physiological and pathophysiological
processes. This technical guide provides a comprehensive overview of MRS2693 trisodium
for researchers, scientists, and drug development professionals. It details the compound's
chemical properties, mechanism of action, and key biological effects. The guide also includes a
compilation of quantitative data, detailed experimental protocols for relevant assays, and
visualizations of associated signaling pathways and experimental workflows to facilitate its
application in research settings.

Introduction

MRS2693 trisodium, chemically known as 5-lodouridine-5'-O-diphosphate trisodium salt, is a
synthetic analog of uridine diphosphate (UDP). It has emerged as a valuable pharmacological
tool for investigating the roles of the P2Y6 receptor. The P2Y6 receptor is activated by UDP
and plays a significant role in inflammatory responses, cell migration, and tissue repair. The
selectivity of MRS2693 trisodium for the P2Y6 receptor makes it a preferred compound for
elucidating the specific functions of this receptor subtype, distinguishing its effects from those
mediated by other P2Y receptors.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of MRS2693 trisodium is presented in

the table below.

Property

Value

Chemical Name

5-lodouridine-5'-O-diphosphate trisodium salt

Alternative Names

5-lodo-UDP trisodium salt

Molecular Formula

C9H10IN2Na3012P2

Molecular Weight 596.0 g/mol
CAS Number 1448858-83-0
Purity >95% (HPLC)
Solubility Soluble in water
Storage Store at -20°C

Biological Activity and Quantitative Data

MRS2693 trisodium is a high-affinity agonist of the human P2Y®6 receptor with an EC50 value

of 0.015 pM[1][2]. It exhibits high selectivity for the P2Y6 receptor with no significant activity at

other P2Y receptor subtypes|2].

Potency and Selectivity

Agonist Activity (EC50 in

Receptor Subtype Reference
HM)

Human P2Y6 0.015 [1][2]

Other P2Y Subtypes No reported activity [2]

In Vivo Efficacy: Ischemia-Reperfusion Injury Model

In a murine model of hindlimb skeletal muscle ischemia-reperfusion injury, MRS2693 has

demonstrated a significant cytoprotective effect[2]. Administration of the compound has been
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shown to reduce the extent of tissue damage following reperfusion.

Mechanism of Action and Signaling Pathways

Activation of the P2Y®6 receptor by MRS2693 trisodium initiates a cascade of intracellular
signaling events. The P2Y6 receptor primarily couples to Gg/11 and G12/13 G proteins.

Gg/11 Signaling Pathway

Upon agonist binding, the Gg/11 pathway is activated, leading to the stimulation of
phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the
endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The subsequent
increase in cytosolic Ca2+ and the activation of protein kinase C (PKC) by DAG lead to various
downstream cellular responses. This pathway is also linked to the activation of the ERK1/2
signaling cascade, which can have anti-inflammatory effects through the inhibition of NF-kB
activity.
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P2Yg Receptor G Signaling Pathway

G12/13 Signaling Pathway

The coupling of the P2Y6 receptor to G12/13 proteins activates the Rho family of small
GTPases, including RhoA. This leads to the activation of Rho-associated coiled-coil containing
protein kinase (ROCK). The Rho/ROCK pathway is a key regulator of the actin cytoskeleton,
influencing cellular processes such as cell shape, adhesion, and migration.
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Experimental Protocols
Intracellular Calcium Mobilization Assay

This assay is used to measure the increase in intracellular calcium concentration following the
activation of the P2Y6 receptor by MRS2693.

Materials:

Cells expressing the P2Y6 receptor (e.g., 1321N1 astrocytoma cells)
 Cell culture medium

e Black, clear-bottom 96-well plates

e Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

e Pluronic F-127

o Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)
» MRS2693 trisodium stock solution

o Fluorescence plate reader with automated injection capabilities
Procedure:

o Cell Seeding: Seed the P2Y6 receptor-expressing cells into the 96-well plates at an
appropriate density and culture overnight to allow for cell attachment.

e Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and Pluronic F-
127 in the assay buffer. Remove the culture medium from the cells and add the dye-loading
buffer. Incubate the plate at 37°C for 1 hour in the dark.

o Cell Washing: After incubation, gently wash the cells with the assay buffer to remove excess
dye.
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o Compound Addition and Measurement: Place the plate in the fluorescence plate reader.
Record a baseline fluorescence reading. Inject the desired concentration of MRS2693
trisodium into the wells and immediately begin recording the fluorescence intensity over
time.

o Data Analysis: The change in fluorescence is proportional to the change in intracellular
calcium concentration. Calculate the peak fluorescence response for each concentration of
MRS2693 and plot a dose-response curve to determine the EC50 value.
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In Vivo Hindlimb Ischemia-Reperfusion Injury Model

This model is used to evaluate the protective effects of MRS2693 against tissue damage
induced by ischemia and reperfusion.

Materials:

e Male C57BL/6 mice

¢ Anesthetic (e.g., isoflurane)

e Surgical instruments

o Tourniquet

 MRS2693 trisodium solution for injection

o Triphenyltetrazolium chloride (TTC) stain

o Phosphate-buffered saline (PBS)

Procedure:

e Anesthesia: Anesthetize the mice using a calibrated vaporizer.

 Ischemia Induction: Apply a tourniquet tightly around the upper thigh of one hindlimb to
induce ischemia. Maintain the ischemia for a defined period (e.g., 1-2 hours).

e Drug Administration: Administer MRS2693 trisodium or vehicle control via a suitable route
(e.g., intraperitoneal or intravenous injection) at a specific time point before or during
reperfusion.

» Reperfusion: After the ischemic period, remove the tourniquet to allow blood flow to return to
the limb (reperfusion).

o Tissue Harvesting and Analysis: After a defined reperfusion period (e.g., 24 hours),
euthanize the mice and harvest the skeletal muscle from the affected hindlimb.
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o Infarct Size Measurement: Slice the muscle tissue and incubate with TTC stain. TTC stains
viable tissue red, while the infarcted (necrotic) tissue remains pale.

e Quantification: Capture images of the stained muscle slices and use image analysis software
to quantify the area of infarction relative to the total area at risk.

Conclusion

MRS2693 trisodium is a highly selective and potent agonist of the P2Y6 receptor. Its utility as
a research tool is well-established for investigating the diverse biological roles of this receptor.
This technical guide provides essential information for researchers to effectively utilize
MRS2693 trisodium in their studies, from understanding its fundamental properties and
signaling mechanisms to applying it in relevant experimental models. The detailed protocols
and pathway diagrams serve as a practical resource for designing and executing experiments
aimed at further elucidating the therapeutic potential of targeting the P2Y6 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Structure-activity relationships of uridine 5'-diphosphate analogues at the human P2Y6
receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. Structure activity relationship of uridine 5'-diphosphate analogues at the human P2Y6
receptor - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [MRS2693 Trisodium: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13838666#what-is-mrs2693-trisodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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